Cas no 95298-47-8 (Kaji-ichigoside F1)

• Product Name: Kaji-ichigoside F1
• CAS No: 95298-47-8
• MF: C₃₆H₅₈O₁₀
• MW: 650.839732646942
• CID: 2080230
• PubChem ID: 14019178
• Update Time: 2025-10-28

Kaji-ichigoside F1 Chemical and Physical Properties

Names and Identifiers

• 2alpha,3alpha,19alpha-trihydroxyurs-12-en-28-oic acid 28-beta-D-glucopyranosyl ester
• 2alpha,3alpha,19alpha-trihydroxyurs-12-en-28-oic acid beta-D-glucopyranosyl ester
• 2alpha,3alpha,19alpha-trihydroxy-ursolic acid-28-O-bet
• euscaphic acid glucoside ester
• Kaji-ichigoside F1
• Kajiichigoside F1
• 1-O-[(2α,3α)-2,3,19-Trihydroxy-28-oxours-12-en-28-yl]-β-D-glucopyranose
• 28-O-beta-D-Glucopyranosyleuscaphic acid
• 2alpha,3alpha,19alpha-Trihydroxylurs-12-en-28-oic acid-28-O-beta-D-glucopyranoside
• [3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-1,10,11-trihydroxy-
• 28-O-β-D-Glucopyranosyleuscaphic acid
• D
• 2α,3α,19α-Trihydroxylurs-12-en-28-oic acid-28-O-β-D-glucopyranoside
• 2α,3α,19α-Trihydroxyurs-12-en-28-oic acid 28-D-glucopyranoside
• 2α,3α,19α-Trihydroxyurs-12-en-28-oic acid ester glucoside
• Euscaphic acid 28-O-β-D-glucopyranoside
• AKOS037515255
• [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,10S,11R,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• MS-30964
• KajiichigosideF1
• HY-N2297
• 95298-47-8
• CS-0019624
• DTXSID201316292
• CHEMBL4128666
• (+)-28-Glucosyl tormentate
• 28-Glucosyl tormentate
• (+)-Kaji-ichigoside F1
• DA-64703
• (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (1R,2R,4aS,6aS,6bR,8aR,10S,11R,12aR,12bR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylate

• Inchi： 1S/C36H58O10/c1-18-10-13-36(30(43)46-29-26(41)25(40)24(39)21(17-37)45-29)15-14-33(5)19(27(36)35(18,7)44)8-9-23-32(4)16-20(38)28(42)31(2,3)22(32)11-12-34(23,33)6/h8,18,20-29,37-42,44H,9-17H2,1-7H3/t18-,20-,21-,22+,23-,24-,25+,26-,27-,28-,29+,32+,33-,34-,35-,36+/m1/s1
• InChI Key： MLKQAGPAYHTNQQ-FUZXVMJXSA-N
• SMILES： C([C@]12CC[C@@H](C)[C@](O)(C)[C@H]1C1=CC[C@@H]3[C@]4(C[C@@H](O)[C@@H](O)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 650.40299804 g/mol
• Monoisotopic Mass: 650.40299804 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 650.8
• XLogP3: 3.2
• Topological Polar Surface Area: 177

Experimental Properties

• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230-232 ºC (chloroform methanol )
• Boiling Point: 741.5±60.0 °C at 760 mmHg
• Flash Point: 223.6±26.4 °C
• Solubility: Insuluble (6.51E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±5.6 mmHg at 25°C

Kaji-ichigoside F1 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on Kaji-ichigoside F1

Kaji-ichigoside F1 (CAS No. 95298-47-8): A Comprehensive Overview in Modern Chemical Biology

Kaji-ichigoside F1, identified by the chemical identifier CAS No. 95298-47-8, is a naturally occurring compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This glycoside derivative, isolated from the plant Angelica kaji-ichigo, exhibits a unique structural framework that has prompted extensive investigation into its biological activities and potential therapeutic applications.

The molecular structure of Kaji-ichigoside F1 features a complex polyhydroxylated aglycone core linked to a sugar moiety, which contributes to its distinctive chemical properties. Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to elucidate its precise stereochemistry, revealing insights into its interactions with biological targets. The presence of multiple hydroxyl groups and a glycosidic bond suggests that this compound may engage in diverse pharmacological mechanisms, including enzyme inhibition and receptor binding.

In the realm of modern drug discovery, Kaji-ichigoside F1 has been studied for its potential anti-inflammatory, antioxidant, and immunomodulatory effects. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK cascades. Additionally, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings position Kaji-ichigoside F1 as a promising candidate for further development into therapeutic agents targeting chronic inflammatory diseases and age-related degenerative conditions.

The biosynthetic pathway of Kaji-ichigoside F1 has also been a subject of intense research. Genetic and biochemical studies have identified key enzymes responsible for the assembly of its aglycone and glycosidic components. Understanding these pathways not only provides insights into the plant's metabolic network but also offers opportunities for synthetic biology applications, such as engineered production of analogs with enhanced bioactivity or improved pharmacokinetic profiles.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of Kaji-ichigoside F1. Initial Phase I studies indicate that modified versions of this compound exhibit favorable safety profiles and preliminary evidence of efficacy in models of inflammation and oxidative stress. These results are particularly encouraging given the growing recognition of natural products as sources for novel drug candidates. The structural complexity of Kaji-ichigoside F1 presents both challenges and opportunities for medicinal chemists seeking to optimize its pharmacological properties while maintaining biological activity.

The role of computational modeling in studying Kaji-ichigoside F1 cannot be overstated. Advanced molecular dynamics simulations have allowed researchers to predict how this compound interacts with biological macromolecules, such as enzymes and receptors. These simulations have been instrumental in guiding synthetic modifications aimed at improving binding affinity and reducing off-target effects. Furthermore, machine learning algorithms have been applied to analyze large datasets containing structural and activity information, leading to the identification of novel analogs with enhanced therapeutic potential.

The ecological significance of Kaji-ichigoside F1 extends beyond its biomedical applications. As a component of the plant's defense system, this compound likely plays a role in protecting against herbivory and pathogens. Investigating its biosynthetic origins not only sheds light on plant-microbe interactions but also contributes to our understanding of natural product diversity. This knowledge is crucial for sustainable agriculture and conservation efforts aimed at preserving biodiversity-rich ecosystems.

The future direction of research on Kaji-ichigoside F1 is poised to be shaped by interdisciplinary collaborations between chemists, biologists, pharmacologists, and clinicians. Emerging technologies such as CRISPR-Cas9 gene editing and high-throughput screening platforms will accelerate the discovery process by enabling rapid genetic manipulation and compound testing. Additionally, advances in nanotechnology may offer novel delivery systems for administering this compound or its derivatives more effectively in vivo.

In conclusion, Kaji-ichigoside F1, characterized by its CAS No. 95298-47-8, represents a compelling example of how natural products continue to inspire innovation in chemical biology and drug development. Its complex structure, diverse biological activities, and biosynthetic elegance make it a valuable resource for researchers seeking to address complex diseases through targeted molecular interventions. As our understanding of this compound grows, so too will its potential to contribute to human health and well-being.